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Compound of Interest

Compound Name: 4-Feruloylquinic acid

Cat. No.: B1246497

Audience: Researchers, scientists, and drug development professionals.
Introduction

4-Feruloylquinic acid (4-FQA) is a naturally occurring phenolic compound belonging to the
class of hydroxycinnamic acids. It is an ester of ferulic acid and quinic acid.[1] Found in a
variety of plant-based foods and beverages, including coffee, fruits, and vegetables, 4-FQA is
of significant interest in metabolomics research due to its potential as a biomarker for dietary
intake and its association with various health benefits, including antioxidant and anti-
inflammatory properties.[2][3] Accurate and reliable quantification of 4-FQA in biological
matrices is crucial for understanding its absorption, metabolism, and physiological effects. This
document provides detailed application notes and protocols for the use of 4-Feruloylquinic
acid as a standard in metabolomics research, focusing on liquid chromatography-mass
spectrometry (LC-MS) and high-performance liquid chromatography with diode-array detection
(HPLC-DAD) techniques.

Physicochemical Properties and Handling

Proper handling and storage of the 4-FQA standard are critical for maintaining its integrity and
ensuring accurate quantification.
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Property Value Source

Synonyms 4-O-Feruloylquinic acid, 4-FQA

CAS Number 2613-86-7

Molecular Formula C17H2009

Molecular Weight 368.34 g/mol

Appearance White to off-white solid [4]

Solubility Soluble in DMSO, Methanaol, )
Ethanol

) -20°C, sealed from moisture
Storage (Solid) d liaht [4]
and lig

-80°C for up to 6 months;
Stock Solution Storage -20°C for up to 1 month [4]
(sealed, protected from light)

Quantitative Data for Analytical Method Validation

The following tables summarize the typical quantitative parameters for the analysis of 4-
Feruloylquinic acid. These values are based on validated methods for the closely related
compound, ferulic acid, and serve as a strong reference for method development and
validation for 4-FQA.[5][6]

Table 1: HPLC-DAD Method Parameters
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Parameter Recommended Value Source
C18 reverse-phase (e.g., 250
Column [5]
mm X 4.6 mm, 5 um)
Methanol and water (pH 3.0
Mobile Phase with acetic or formic acid) [5]
gradient
Flow Rate 1.0 mL/min [5]
Detection Wavelength 320 nm [5]
Linearity Range 10.0 - 70.0 pg/mL (rz2 > 0.999) [5][6]
Limit of Detection (LOD) 0.334 pg/mL [5]
Limit of Quantification (LOQ) 1.012 pg/mL [5]
Accuracy (% Recovery) 99.02% - 100.73% [6]
Precision (% RSD) <2.0% [6]
Table 2: LC-MS/MS Method Parameters
Parameter Recommended Value Source
C18 reverse-phase (e.g., 50
Column [4]
mm x 2.1 mm, 1.8 um)
Acetonitrile and water with
Mobile Phase 0.1% formic acid (gradient [4]

elution)

lonization Mode

Electrospray lonization (ESI),

Negative Mode

[1]

Linearity Range

10 - 2000 ng/mL

[4]

Precision (RSD%)

<10.7%

[4]

Accuracy (RE%)

-3.0% to 10.6%

[4]
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Experimental Protocols

Protocol 1: Preparation of 4-Feruloylquinic Acid Standard Stock and Working Solutions

This protocol describes the preparation of a primary stock solution and subsequent serial
dilutions to create working standards for calibration curves.

Materials:

4-Feruloylquinic acid (=98% purity)

Dimethyl sulfoxide (DMSO), LC-MS grade

Methanol, LC-MS grade

Microcentrifuge tubes

Calibrated analytical balance

Calibrated micropipettes
Procedure:
o Stock Solution Preparation (1 mg/mL):

1. Accurately weigh approximately 1 mg of 4-Feruloylquinic acid powder using an analytical
balance.

2. Transfer the powder to a 1.5 mL microcentrifuge tube.
3. Add 1 mL of DMSO to the tube.
4. Vortex thoroughly until the solid is completely dissolved. This is the primary stock solution.

5. Store the stock solution at -80°C for long-term storage (up to 6 months) or at -20°C for
short-term storage (up to 1 month).[4]

o Working Standard Preparation:
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1. Prepare a series of dilutions from the stock solution using methanol as the diluent.

2. For an HPLC-DAD calibration curve (e.g., 10-100 pg/mL), a 1:10 dilution of the stock
solution in methanol can be made to create a 100 ug/mL secondary stock. Subsequent
serial dilutions can be performed from this secondary stock.

3. For an LC-MS/MS calibration curve (e.g., 10-2000 ng/mL), perform serial dilutions from
the primary stock solution in methanol to achieve the desired concentration range.

4. Prepare fresh working standards daily.
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Workflow for Standard Solution Preparation

Stock Solution (1 mg/mL)

(Weigh 1mg 4—FQA)

(Dissolve in1mL DMSO)
(‘Store at -80°C or -20°C)

Prepare fresh daily

Working $tandards
Serially dilute stock solution
with Methanol
(Use for Calibration Curve)
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Calibration Curve Generation Workflow

(Set up HPLC-DAD or LC—MS/MS)
;
anect Blank Matrix)
;
anect Working Standards)
(e.g., 10-100 pg/mL)
;
chuire Chromatographic Data)
;
Gntegrate Peak Areas)
;
(Plot Peak Area vs. Concentratior)
;

Perform Linear Regression
(y=mx+c, r2=0.99)
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Sample Quantification Workflow

Sample Preparation

C\dd Methanol & Vorte))
(Protein Precipitation)
[Reconstitute in Mobile Phase]

Analysis & Quantification

Inject Sample into LC System

Obtain Peak Area

Calculate Concentration using
Calibration Curve Equation

;

Determine Final Concentration

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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